Cas no 22056-06-0 (Benzenepropanenitrile, b-hydroxy-a-methylene-3-nitro-)

• Product name: Benzenepropanenitrile, b-hydroxy-a-methylene-3-nitro-
• CAS No: 22056-06-0
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 1406366
• PubChem ID: 11481124

Benzenepropanenitrile, b-hydroxy-a-methylene-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, b-hydroxy-a-methylene-3-nitro-
• 2-[hydroxy(3-nitrophenyl)methyl]prop-2-enenitrile
• 2-[Hydroxy(3-nitrophenyl)methyl]acrylonitrile
• 22056-06-0
• STK329396
• I(2)-Hydroxy-I+/--methylene-3-nitrobenzenepropanenitrile
• CHEMBL445826
• DTXSID501228787
• AKOS005437731
• 2-(Hydroxy(3-Nitrophenyl)Methyl)Acrylonitrile

• Inchi： InChI=1S/C10H8N2O3/c1-7(6-11)10(13)8-3-2-4-9(5-8)12(14)15/h2-5,10,13H,1H2
• InChI Key： QWFADYMZFDPSSG-UHFFFAOYSA-N
• SMILES： C=C(C#N)C(C1=CC(=CC=C1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 204.05349212g/mol
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8Ų
• XLogP3: 1.2